Cas no 1219795-53-5 (Ethyl Paraben-d4)

• Product Name: Ethyl Paraben-d4
• CAS No: 1219795-53-5
• MF: C₉H₁₀O₃
• MW: 170.198549747467
• CID: 1058401
• Update Time: 2025-05-26

Ethyl Paraben-d4 Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxybenzoate-2,3,5,6-d4
• Ethyl Paraben-d4
• Ethyl 4-hydroxybenzoate-2,3,5,6-d4100µg

• Inchi： 1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3/i3D,4D,5D,6D
• InChI Key： NUVBSKCKDOMJSU-LNFUJOGGSA-N
• SMILES： O(CC)C(C1C([2H])=C([2H])C(=C([2H])C=1[2H])O)=O

Additional information on Ethyl Paraben-d4

Ethyl Paraben-d4 (CAS No. 1219795-53-5): An Overview of a Deuterated Preservative

Ethyl Paraben-d4 (CAS No. 1219795-53-5) is a deuterated form of ethyl paraben, a widely used preservative in the pharmaceutical, cosmetic, and food industries. The deuterium substitution in Ethyl Paraben-d4 makes it particularly valuable for various applications, including metabolic studies and as an internal standard in analytical chemistry. This comprehensive overview delves into the chemical properties, applications, and recent research advancements of Ethyl Paraben-d4.

Chemical Properties and Structure

Ethyl Paraben-d4 is a deuterated derivative of ethyl paraben, with the molecular formula C₉H₁₀D₄O₃. The deuterium atoms are typically substituted at the methyl group positions, enhancing the compound's stability and making it ideal for use in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The presence of deuterium atoms also reduces the compound's reactivity, making it more suitable for long-term storage and use in sensitive analytical methods.

The structure of Ethyl Paraben-d4 is similar to that of ethyl paraben, with the key difference being the substitution of hydrogen atoms with deuterium atoms. This substitution does not alter the primary functional groups, such as the ester and hydroxyl groups, which are responsible for its preservative properties. The molecular weight of Ethyl Paraben-d4 is slightly higher than that of ethyl paraben due to the additional mass of the deuterium atoms.

Applications in Pharmaceutical and Cosmetic Industries

In the pharmaceutical industry, Ethyl Paraben-d4 is primarily used as an internal standard in quantitative analysis. Its stable isotopic composition makes it an excellent reference material for calibrating analytical instruments and ensuring accurate measurements. This is particularly important in drug development and quality control processes, where precise quantification of active pharmaceutical ingredients (APIs) and impurities is crucial.

In cosmetics, Ethyl Paraben-d4 serves as a preservative to prevent microbial growth and extend the shelf life of products. While traditional ethyl paraben has been widely used for this purpose, the deuterated form offers enhanced stability and reduced reactivity, making it a preferred choice for high-end cosmetic formulations. Recent studies have shown that deuterated preservatives like Ethyl Paraben-d4 can provide better protection against microbial contamination without compromising product safety or efficacy.

Analytical Applications and Research Advancements

The use of deuterated compounds like Ethyl Paraben-d4 in analytical chemistry has gained significant attention due to their ability to improve detection limits and reduce matrix interferences. In mass spectrometry (MS), Ethyl Paraben-d4 can be used as an internal standard to correct for ionization efficiency variations and matrix effects. This is particularly useful in complex sample matrices where accurate quantification can be challenging.

Nuclear magnetic resonance (NMR) spectroscopy is another area where Ethyl Paraben-d4 has found extensive application. The presence of deuterium atoms provides distinct NMR signals that can be easily distinguished from those of hydrogen atoms. This makes it possible to study the structure and dynamics of complex molecules with greater precision. Recent research has demonstrated the utility of deuterated compounds in elucidating the mechanisms of drug action and protein-ligand interactions.

Safety Considerations and Regulatory Status

The safety profile of Ethyl Paraben-d4 is similar to that of ethyl paraben, which has been extensively studied and deemed safe for use in various applications. However, it is important to note that regulatory requirements may vary by region and specific application. In general, deuterated compounds are considered safe due to their low reactivity and stable isotopic composition.

To ensure compliance with regulatory standards, manufacturers and users should consult relevant guidelines from organizations such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other international bodies. Ongoing research continues to evaluate the long-term safety and environmental impact of deuterated compounds, providing valuable insights for their continued use in various industries.

Conclusion

Ethyl Paraben-d4 (CAS No. 1219795-53-5) represents a significant advancement in the field of preservatives and analytical chemistry. Its unique properties make it an invaluable tool for ensuring accurate measurements, enhancing product stability, and advancing scientific research. As new applications continue to emerge, the importance of deuterated compounds like Ethyl Paraben-d4 will only grow, contributing to safer and more effective products across multiple industries.